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Compound of Interest

Compound Name: 1,5-Dichloropentane

Cat. No.: B010660 Get Quote

An In-depth Technical Guide to the Safe Handling of 1,5-Dichloropentane

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,5-Dichloropentane
(CAS No. 628-76-2), a flammable and toxic chemical intermediate used in various organic

synthesis applications.[1] Adherence to these guidelines is critical to ensure personnel safety

and environmental protection in a laboratory or industrial setting.

Physicochemical and Hazard Data
Proper handling procedures are predicated on a thorough understanding of the substance's

properties and associated hazards.

Quantitative Data Summary
The following table summarizes key quantitative data for 1,5-Dichloropentane.
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Property Value Source

Molecular Formula C₅H₁₀Cl₂ [2][3][4]

Molecular Weight 141.04 g/mol [2][5]

Appearance
Colorless to almost colorless

clear liquid
[1][3][4]

Melting Point -72 °C (-97.6 °F) [3][5][6]

Boiling Point 180 °C (356 °F) at 1013 hPa [5]

63-66 °C at 10 mm Hg [3][7]

Density 1.10 g/cm³ at 20 °C [5]

1.106 g/mL at 25 °C [3][7]

Flash Point 26 °C (78.8 °F) - closed cup [5][8]

Vapor Pressure 1.5 hPa at 25 °C [3][5]

Water Solubility 0.125 g/L (insoluble) [3][5]

Refractive Index n20/D 1.457 [3][7]

GHS Hazard Classification
1,5-Dichloropentane is classified as a hazardous substance under the Globally Harmonized

System (GHS).[9]

Flammable Liquids: Category 3 (H226: Flammable liquid and vapor)[2][5][9]

Acute Toxicity, Oral: Category 3 (H301: Toxic if swallowed)[2][5]

Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation)[2][5][9]

Serious Eye Damage/Eye Irritation: Category 2A (H319: Causes serious eye irritation)[2][5]

[9]

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory tract irritation

(H335: May cause respiratory irritation)[2][5][9]
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Hazardous to the Aquatic Environment (Acute): Category 3 (H402: Harmful to aquatic life)

Hazardous to the Aquatic Environment (Long-term): Category 3 (H412: Harmful to aquatic

life with long lasting effects)[4][9]

Signal Word: Danger[5][9]

Hazard Pictograms:

Flame (GHS02)[5]

Skull and crossbones (GHS06)[5]

Exclamation mark (GHS07)

Experimental Protocols and Handling Procedures
Strict adherence to established protocols is mandatory when working with 1,5-
Dichloropentane.

Engineering Controls
Ventilation: Work must be conducted in a well-ventilated area, preferably within a certified

chemical fume hood, to maintain exposure levels below occupational limits.[8][10][11] Use

explosion-proof electrical, ventilating, and lighting equipment.[8][9][10]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[8][12]

Personal Protective Equipment (PPE)
A risk assessment should precede any handling of this chemical to ensure appropriate PPE is

selected.[12]

Eye and Face Protection: Wear chemical safety goggles that meet OSHA's 29 CFR

1910.133 or European Standard EN166 regulations.[8] A face shield may be necessary for

splash protection.[13]

Skin Protection:
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Gloves: Wear chemical-resistant, impervious gloves (e.g., Nitrile) at all times.[9] Check

with the glove manufacturer for breakthrough times and degradation data.

Protective Clothing: Wear a flame-retardant lab coat or chemical-resistant apron and

coveralls to prevent skin contact.[8][10][13]

Respiratory Protection: If ventilation is inadequate or if vapors/aerosols are generated, a

NIOSH-approved respirator with appropriate cartridges must be used.[9][10]

General Handling Protocol
Preparation: Before starting, ensure all necessary PPE is worn correctly. Clear the work area

of any incompatible materials, such as strong oxidizing agents and strong bases.[4][8]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]

[8][9] Use only non-sparking tools and take precautionary measures against static discharge

by grounding/bonding containers and receiving equipment.[8][10]

Chemical Transfer: When transferring the liquid, use a funnel or other appropriate equipment

to minimize splashing. Perform transfers within a fume hood.

Usage: Avoid breathing vapors or mist.[9][10] Do not eat, drink, or smoke when using this

product.[9][10]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[8][9][10]

Decontaminate all equipment used.

Storage: Store in a designated flammables area in the original, tightly closed container.[3][4]

[8] The storage area should be cool, dry, and well-ventilated.[4][8][11] Store locked up and

separate from oxidizing materials.[9]

Emergency Response Workflows
Immediate and correct response to emergencies such as spills or personnel exposure is

critical.

Accidental Release (Spill) Response
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The following workflow outlines the protocol for managing a spill of 1,5-Dichloropentane.

Spill Detected

Evacuate Immediate Area
Alert Personnel

Immediate Action

Assess Spill Size & Risk
(If safe to do so)

Don Appropriate PPE
(Respirator, Gloves, etc.)

Proceed with Cleanup

Control Ignition Sources
(Turn off equipment, no sparks)

Ensure Adequate Ventilation

Contain Spill
(Use non-combustible absorbent

material like sand or earth)

Collect Absorbed Material
(Use non-sparking tools)

Place in Sealed Container
for Hazardous Waste Disposal

Decontaminate Spill Area
& Equipment

Spill Managed

Click to download full resolution via product page

Caption: Workflow for managing a 1,5-Dichloropentane spill.
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Experimental Protocol for Spill Cleanup:

Evacuate and Alert: Immediately evacuate personnel from the vicinity of the spill and alert

others in the area.[14]

Control Ignition: Eliminate all ignition sources (no smoking, flares, sparks, or flames).[15] All

equipment used during cleanup must be grounded.[15]

Ventilate: Ensure the area is well-ventilated.[14]

Don PPE: Before approaching the spill, don the appropriate PPE, including respiratory

protection, chemical-resistant gloves, and protective clothing.[14]

Containment: Stop the leak if it can be done without risk.[9][15] Contain and collect the

spillage with a non-combustible, absorbent material such as sand, earth, or vermiculite.[8][9]

[15] Do not use combustible materials like sawdust.[8]

Collection: Use clean, non-sparking tools to collect the absorbed material and place it into a

suitable, closed, and labeled container for disposal.[8][9][15]

Decontamination: Wash the spill site after the material has been collected.

Disposal: Dispose of the container and its contents in accordance with all local, regional,

national, and international regulations.[4][9]

First Aid Measures for Exposure
The following diagram illustrates the appropriate first aid response for different routes of

exposure.
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Routes of Exposure
First Aid Actions

Personnel Exposure to
1,5-Dichloropentane

Inhalation

Skin Contact

Eye Contact

Ingestion

1. Move to fresh air.
2. Keep at rest.

3. If not breathing, give artificial respiration.

1. Immediately remove contaminated clothing.
2. Flush skin with plenty of water for at least 15 mins.

3. Wash with soap and water.

1. Rinse cautiously with water for several minutes.
2. Remove contact lenses if present and easy to do.

3. Continue rinsing for at least 15 mins.

1. DO NOT induce vomiting.
2. Wash out mouth with water.

3. Give small quantities of water or milk to drink.

Seek Immediate
Medical Attention

for ALL exposure routes

Click to download full resolution via product page

Caption: First aid response pathways for 1,5-Dichloropentane exposure.

Detailed First Aid Protocols:

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[8][9] If breathing has stopped or is difficult, provide artificial respiration or oxygen.

[8][16] Get medical attention immediately.[4][8]

Skin Contact: Immediately flush the contaminated skin with plenty of water for at least 15

minutes while removing all contaminated clothing and shoes.[4][8][9] Wash the affected area

with soap and water.[16] Seek medical attention if irritation develops or persists.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4][8][9] Remove contact lenses if present

and easy to do.[8][9] Get immediate medical attention.[4][8][9]

Ingestion: If swallowed, immediately call a poison center or doctor.[9] Wash out the mouth

with water.[9] Do NOT induce vomiting unless directed to do so by medical personnel.[8][9]

Never give anything by mouth to an unconscious person.[8]

Fire-Fighting Measures
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Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or alcohol-

resistant foam.[4][15] A water spray may be used to cool fire-exposed containers.[8][9]

Specific Hazards: This substance is a flammable liquid.[4] Vapors are heavier than air and

may travel to a source of ignition and flash back.[4][8][15] Containers may explode when

heated.[4][8]

Hazardous Combustion Products: Thermal decomposition can release irritating gases and

vapors, including carbon monoxide, carbon dioxide, and hydrogen chloride gas.[4][8]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other

positive pressure mode.[4][8][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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